BENGHE Foundational & Exploratory

Check Availability & Pricing

synonyms for N-(3-Aminopropyl)morpholine in
chemical literature

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(3-Aminopropyl)morpholine

Cat. No.: B057628

An In-depth Technical Guide to the Synonyms and Identifiers of N-(3-
Aminopropyl)morpholine

For researchers, scientists, and professionals in drug development, precise chemical
identification is paramount. This guide provides a comprehensive overview of the synonyms,
trade names, and registry numbers for N-(3-Aminopropyl)morpholine, a versatile bifunctional
molecule used in a wide array of chemical syntheses.

Introduction to N-(3-Aminopropyl)morpholine

N-(3-Aminopropyl)morpholine is a heterocyclic organic compound featuring a morpholine
ring substituted with a 3-aminopropyl group at the nitrogen atom.[1] This structure imparts both
tertiary amine functionality within the ring and a reactive primary amine on the side chain. It
typically appears as a colorless to pale yellow liquid with a mild, fish-like amine odor.[1][2] Its
utility spans various industrial and research applications, including as a curing agent for epoxy
resins, a corrosion inhibitor, a catalyst, and an intermediate in the synthesis of pharmaceuticals,
agrochemicals, and surfactants.[3][4]

Synonyms and Identifiers

The chemical literature and commercial databases refer to N-(3-Aminopropyl)morpholine by
a multitude of names. This can often lead to confusion when conducting literature searches and
procuring materials. The following tables provide a structured summary of the most common
synonyms and official identifiers.
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Chemical Names and Synonyms

Synonym Type Name
Preferred IUPAC Name 3-morpholin-4-ylpropan-1-amine
Systematic Names 3-morpholinopropan-1-amine[1]

4-Morpholinepropanamine[1][5]

3-(4-Morpholinyl)-1-propanamine[1]

1-Amino-3-morpholinopropane[1][5]

Common Synonyms 3-Morpholinopropylamine[1][2][6]

N-(3-Aminopropyl)morpholine[1][2][7]

4-(3-Aminopropyl)morpholine[1][6]

Aminopropylmorpholine[1]

N-Aminopropylmorpholine[1]

gamma-Morpholinopropylamine[1]

Other Names 3-(morpholin-4-yl)propylamine[1]

4-Morpholinepropylamine[1]

N-(3-Aminopropyl)morfolin[1]

Registry Numbers and Database Identifiers
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Identifier

Value

CAS Registry Number

123-00-2[1][6][7]

EC Number 204-590-2[1][6][7]
PubChem CID 61055[1]

ChEBI ID CHEBI:86554[1]
UNII 9A09425QD6[7]
UN Number 2735[1][7]

NSC Number 1081[1][7]

DSSTox Substance ID

DTXSID4041521[1][7]

INChl=1S/C7H16N20/c8-2-1-3-9-4-6-10-7-5-

InChl

9/h1-8H2[1][6]
InChiKey UIKUBYKUYUSRSM-UHFFFAOYSA-N[1][6]
SMILES C1COCCN1CCCN[1]

Relationships Between Identifiers

To clarify the relationships between the primary chemical name and its various identifiers, the
following diagram illustrates the connections.
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IUPAC: 3-morpholin-4-ylpropan-1-amine

SMILES: C1COCCN1CCCN
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Caption: Relationship between the primary name and key identifiers/synonyms.

Experimental Protocols

Due to the nature of this guide focusing on nomenclature, detailed experimental protocols for
synthesis or analysis are beyond its scope. However, researchers can find relevant
experimental details in chemical databases and literature by searching with the identifiers
provided, particularly the CAS number 123-00-2.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b057628?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

A clear understanding and utilization of the various synonyms and identifiers for N-(3-
Aminopropyl)morpholine are crucial for efficient and accurate scientific communication and
research. This guide provides a consolidated reference to aid researchers in navigating the
chemical literature and supplier catalogs, ensuring the correct identification of this important
chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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